Cas no 2413899-47-3 (tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate
• CAS No: 2413899-47-3
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5674466
• PubChem ID: 165770317
• Update Time: 2025-06-08

tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413899-47-3
• tert-butyl N-[(2-hydroxyphenyl)methyl]-N-(3-methoxyphenyl)carbamate
• EN300-26665012
• tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate

• Inchi： 1S/C19H23NO4/c1-19(2,3)24-18(22)20(13-14-8-5-6-11-17(14)21)15-9-7-10-16(12-15)23-4/h5-12,21H,13H2,1-4H3
• InChI Key： SLAKHWRNECSVKA-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(C=1)OC)CC1C=CC=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate

Introduction to tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate (CAS No. 2413899-47-3)

tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate (CAS No. 2413899-47-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

The molecular structure of tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate consists of a tert-butyl group, a hydroxyphenyl group, and a methoxyphenyl group, all connected through a carbamate linkage. The presence of these functional groups imparts distinct chemical properties, such as enhanced solubility and stability, which are crucial for its pharmacological activities.

Recent studies have highlighted the role of tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective effects, tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate has demonstrated significant antiproliferative activity against various cancer cell lines. A study conducted by the National Cancer Institute found that this compound effectively inhibits the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. This versatility in administration routes enhances its potential as a therapeutic agent in clinical settings.

Safety and toxicity assessments are critical aspects of drug development. Preclinical studies have shown that tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate has a low toxicity profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The synthesis of tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate involves several well-established chemical reactions, including the formation of the carbamate linkage through the reaction of an isocyanate with an alcohol. The use of green chemistry principles in its synthesis has been explored to minimize environmental impact and improve sustainability.

In conclusion, tert-butyl N-(2-hydroxyphenyl)methyl-N-(3-methoxyphenyl)carbamate (CAS No. 2413899-47-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.